Tert-butyl N-(2-azidopyridin-4-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate

• IUPAC Name: tert-butyl N-(2-azidopyridin-4-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate
• InChI: InChI=1S/C15H21N5O4/c1-14(2,3)23-12(21)20(13(22)24-15(4,5)6)10-7-8-17-11(9-10)18-19-16/h7-9H,1-6H3
• InChI Key: KXPLBQVUAUJWDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C1=CC(=NC=C1)N=[N+]=[N-])C(=O)OC(C)(C)C
• Molecular Formula: C15H21N5O4
• Molecular Weight: 335.36 g/mol

Description

Tert-butyl N-(2-azidopyridin-4-yl)-N-[(2-methylpropan-2-yl)oxycarbonyl]carbamate is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications.

Scientific Research Applications

Mild and Efficient Synthesis Methods

The development of Boc-protected amines via a one-pot Curtius rearrangement highlights a notable application. This method involves the formation of an acyl azide intermediate from a carboxylic acid, which then undergoes Curtius rearrangement to yield the desired tert-butyl carbamate at low temperatures. This approach is compatible with a variety of substrates, providing a versatile tool for accessing protected amino acids and related compounds efficiently (Lebel & Leogane, 2005).

Chemical Transformations and Protecting Group Strategies

Further exploration into the Curtius rearrangement of aromatic carboxylic acids has expanded the utility of this chemistry for accessing protected anilines and aromatic ureas. The ability to trap isocyanate derivatives formed during the rearrangement process enables the synthesis of a broad array of aniline derivatives, showcasing the flexibility of tert-butyl carbamate-based intermediates in synthetic organic chemistry (Lebel & Leogane, 2006).